Cas no 3456-75-5 (2-(5-fluoro-2-nitrophenyl)acetonitrile)

2-(5-fluoro-2-nitrophenyl)acetonitrile structure

3456-75-5 structure

Product Name:2-(5-fluoro-2-nitrophenyl)acetonitrile

CAS No:3456-75-5

MF:C₈H₅FN₂O₂

MW:180.13590502739

MDL:MFCD00039742

CID:84749

PubChem ID:18945

Update Time:2025-04-18

2-(5-fluoro-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-nitrophenylacetonitrile
- 2-(5-fluoro-2-nitrophenyl)acetonitrile
- Acetonitrile,(5-fluoro-2-nitrophenyl)
- ACETONITRILE,2-(5-FLUORO-2-NITROPHENYL)
- AmbkkkkK707
- Benzeneacetonitrile,5-fluoro-2-nitro
- DTXSID20188096
- (5-fluoro-2-nitrophenyl)acetonitrile
- BRN 2617246
- Benzeneacetonitrile, 5-fluoro-2-nitro-
- AS-46156
- MFCD00039742
- ACETONITRILE, 2-(5-FLUORO-2-NITROPHENYL)-
- CS-0314088
- FT-0634865
- SCHEMBL10687053
- 3456-75-5
- YETOJTGGLXHUCS-UHFFFAOYSA-N
- AKOS005257707
- 5-Fluoro-2-nitrobenzeneacetonitrile
- Acetonitrile, (5-fluoro-2-nitrophenyl)-
- CL8965
- BP-13097
- DB-048647
- BBL101303
- STL555099
- MDL： MFCD00039742
- Inchi： 1S/C8H5FN2O2/c9-7-1-2-8(11(12)13)6(5-7)3-4-10/h1-2,5H,3H2
- InChI Key： YETOJTGGLXHUCS-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(CC#N)C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 180.03400
Monoisotopic Mass: 180.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 69.6A^2

Experimental Properties

Color/Form: Grayish yellow crystal
Density: 1.367
Melting Point: 70-72°C
Boiling Point: 303.6°Cat760mmHg
Flash Point: 137.4°C
Refractive Index: 1.554
PSA: 69.61000
LogP: 2.32318
Solubility: Not determined

2-(5-fluoro-2-nitrophenyl)acetonitrile Security Information

Hazardous Material transportation number：UN3439
RTECS：AM0200000
HazardClass：6.1
PackingGroup：III
Packing Group：III
Hazard Level：6.1
Safety Term：6.1
Packing Group：III

2-(5-fluoro-2-nitrophenyl)acetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(5-fluoro-2-nitrophenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	089181-1g	5-Fluoro-2-nitrophenylacetonitrile	3456-75-5	98%	1g	1186CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	089181-5g	5-Fluoro-2-nitrophenylacetonitrile	3456-75-5	98%	5g	4941CNY	2021-05-07
Fluorochem	033730-1g	5-Fluoro-2-nitrophenylacetonitrile	3456-75-5	99%	1g	￡35.00	2022-03-01
Fluorochem	033730-5g	5-Fluoro-2-nitrophenylacetonitrile	3456-75-5	99%	5g	￡117.00	2022-03-01
Fluorochem	033730-25g	5-Fluoro-2-nitrophenylacetonitrile	3456-75-5	99%	25g	￡388.00	2022-03-01
Fluorochem	033730-100g	5-Fluoro-2-nitrophenylacetonitrile	3456-75-5	99%	100g	￡1006.00	2022-03-01
Apollo Scientific	PC430509-1g	5-Fluoro-2-nitrophenylacetonitrile	3456-75-5	98+%	1g	£26.00	2025-03-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F859874-1g	5-Fluoro-2-Nitrophenylacetonitrile	3456-75-5	≥98%	1g	￥599.00	2022-01-10
eNovation Chemicals LLC	D954105-5g	5-Fluoro-2-nitrobenzeneacetonitrile	3456-75-5	98%	5g	$165	2024-06-07
eNovation Chemicals LLC	D954105-25g	5-Fluoro-2-nitrobenzeneacetonitrile	3456-75-5	98%	25g	$635	2023-09-04

2-(5-fluoro-2-nitrophenyl)acetonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:3456-75-5)2-(5-fluoro-2-nitrophenyl)acetonitrile

Order Number:A967067

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 16:19

Price ($):288.0

Email:sales@amadischem.com

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